Cas no 3939-09-1 (2,4-Difluorobenzonitrile)

2,4-Difluorobenzonitrile structure
2,4-Difluorobenzonitrile structure
Product name:2,4-Difluorobenzonitrile
CAS No:3939-09-1
MF:C7H3NF2
MW:139.10222
MDL:MFCD00009826
CID:44598
PubChem ID:24856006

2,4-Difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluorobenzonitrile
    • 1,3-Difluor-4-cyanobenzol
    • 1-cyano-2,4-difluorobenzene
    • 2,4,6-TRIHYDROXYACETOPHENONE MONOHYDRATE
    • 2,4-difluorobenzenecarbonitrile
    • 2,4-difluorobenzonilyile
    • 2,4-Difluorobenzonit
    • 2,4-Difluorobenzonitril
    • 2,4-difluoro-benzonitrile
    • 2,4-Difuorobenzonitrile
    • 2.4-Difluorbenznitril
    • 4-Difluorobenzonitrile
    • BENZONITRILE,2,4-DIFLUORO-
    • NO: 3939-9-1
    • FT-0655533
    • EINECS 223-523-8
    • D1826
    • PS-9076
    • EN300-65446
    • 2,4-bis(fluoranyl)benzenecarbonitrile
    • T4A8BQ9ZWK
    • A800754
    • DTXSID70192582
    • 2,4-Difluorobenzonitrile, 97%
    • 103496-86-2
    • AKOS005063949
    • W-106437
    • FT-0610089
    • AM61721
    • SCHEMBL57346
    • NS00050000
    • InChI=1/C7H3F2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H
    • Benzonitrile,2,4-difluoro-, radical ion(1-) (9CI)
    • CS-W016482
    • 3939-09-1
    • AC-2580
    • Benzonitrile,2,4-difluoro-,radical ion(1-)(9ci)
    • LJFDXXUKKMEQKE-UHFFFAOYSA-
    • MFCD00009826
    • Benzonitrile, 2,4-difluoro-
    • UNII-T4A8BQ9ZWK
    • J-507211
    • 2,4-Difluoro-Benzonitrile Radical Ion(1-)
    • DTXCID10115073
    • DB-023644
    • STK801381
    • MDL: MFCD00009826
    • Inchi: 1S/C7H3F2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H
    • InChI Key: LJFDXXUKKMEQKE-UHFFFAOYSA-N
    • SMILES: FC1=CC(F)=C(C#N)C=C1
    • BRN: 1940316

Computed Properties

  • Exact Mass: 139.02300
  • Monoisotopic Mass: 139.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 2

Experimental Properties

  • Color/Form: Crystalline
  • Density: 1.246
  • Melting Point: 46.0 to 49.0 deg-C
  • Boiling Point: 83°C/23mmHg(lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Refractive Index: 1.486
  • PSA: 23.79000
  • LogP: 1.83648

2,4-Difluorobenzonitrile Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H312,H315,H319,H332,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:3439
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S37/39-S36/37/39
  • Hazardous Material Identification: Xn
  • Hazard Level:6.1
  • Packing Group:III
  • Safety Term:6.1
  • HazardClass:6.1
  • Risk Phrases:R20/21/22; R36/37/38
  • Storage Condition:Sealed in dry,Room Temperature
  • PackingGroup:III
  • Packing Group:III

2,4-Difluorobenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4-Difluorobenzonitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY002211-10g
2,4-Difluorobenzonitrile
3939-09-1 ≥98%
10g
¥25.00 2024-07-09
abcr
AB112369-500 g
2,4-Difluorobenzonitrile, 98%; .
3939-09-1 98%
500g
€286.30 2022-06-12
Enamine
EN300-65446-2.5g
2,4-difluorobenzonitrile
3939-09-1 95%
2.5g
$27.0 2023-02-13
Enamine
EN300-65446-5.0g
2,4-difluorobenzonitrile
3939-09-1 95%
5.0g
$29.0 2023-02-13
Key Organics Ltd
PS-9076-10MG
2,4-Difluorobenzonitrile
3939-09-1 >90%
10mg
£63.00 2025-02-09
Oakwood
001918-25g
2,4-Difluorobenzonitrile
3939-09-1 97%
25g
$14.00 2024-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB95362-25G
2,4-difluorobenzonitrile
3939-09-1 97%
25g
¥ 382.00 2023-04-13
Enamine
EN300-65446-50.0g
2,4-difluorobenzonitrile
3939-09-1 95%
50.0g
$51.0 2023-02-13
Enamine
EN300-65446-0.25g
2,4-difluorobenzonitrile
3939-09-1 95%
0.25g
$19.0 2023-02-13
eNovation Chemicals LLC
D403137-500g
2,4-Difluorobenzonitrile
3939-09-1 97%
500g
$400 2024-06-05

2,4-Difluorobenzonitrile Production Method

2,4-Difluorobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3939-09-1)2,4-Difluorobenzonitrile
Order Number:A1202448
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):211.0
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
(CAS:3939-09-1)2,4-Difluorobenzonitrile
Order Number:201097
Stock Status:0
Quantity:kg
Purity:99%
Pricing Information Last Updated:Thursday, 22 August 2024 11:24
Price ($):0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3939-09-1)2,4-Difluorobenzonitrile
Order Number:25473669
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:12
Price ($):discuss personally

2,4-Difluorobenzonitrile Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3939-09-1)2,4-Difluorobenzonitrile
Purity:99.9%
Quantity:200kg
Price ($):discuss personally
atkchemica
(CAS:3939-09-1)2,4-Difluorobenzonitrile
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):discuss personally